Cas no 1804307-03-6 (Methyl 2-(bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804307-03-6
• MF: C₉H₆BrF₄NO₃
• MW: 332.046455860138
• CID: 4829915
• Update Time: 2025-05-26

Methyl 2-(bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H6BrF4NO3/c1-17-8(16)4-3-15-5(2-10)7(6(4)11)18-9(12,13)14/h3H,2H2,1H3
• InChI Key： TVBLSDTWYQKWQG-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(C(=O)OC)=CN=1)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate

Methyl 2-(bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804307-03-6): An Overview

Methyl 2-(bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804307-03-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 2-(bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate includes a pyridine ring with a bromomethyl group, a fluorine atom, and a trifluoromethoxy substituent. These functional groups contribute to the compound's reactivity and biological activity, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The presence of fluorine atoms in Methyl 2-(bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate can significantly influence the compound's metabolic stability and binding affinity to target proteins. This is particularly relevant in the development of drugs that require high potency and selectivity.

The bromomethyl group in Methyl 2-(bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate provides a reactive site for various chemical transformations. This functional group can be utilized in coupling reactions to introduce additional functionalities or to form more complex molecular architectures. Such versatility makes this compound a valuable intermediate in synthetic chemistry.

In the context of medicinal chemistry, Methyl 2-(bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate has been explored as a potential lead compound for the development of new therapeutic agents. Its unique combination of functional groups allows for fine-tuning of pharmacological properties, such as solubility, permeability, and bioavailability. These properties are crucial for optimizing drug candidates for clinical trials.

One notable application of Methyl 2-(bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate is in the field of oncology. Research has shown that this compound can exhibit anti-cancer activity by targeting specific signaling pathways involved in tumor growth and metastasis. For instance, studies have demonstrated that derivatives of this compound can inhibit the activity of kinases, which are key enzymes involved in cell proliferation and survival.

Beyond oncology, Methyl 2-(bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate has also been investigated for its potential use in treating neurological disorders. The ability to modulate specific receptors or enzymes in the central nervous system makes this compound a promising candidate for developing drugs that address conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Methyl 2-(bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions, have been employed to optimize the synthesis process. These methods not only improve the efficiency but also reduce the environmental impact associated with chemical production.

In addition to its potential therapeutic applications, Methyl 2-(bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate has also been studied for its use as a probe molecule in biological research. The ability to label and track this compound within cellular environments can provide valuable insights into biological processes and disease mechanisms.

The safety profile of Methyl 2-(bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown favorable safety profiles, with minimal toxicity observed at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, Methyl 2-(bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804307-03-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for developing novel therapeutic agents across various disease areas. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its significance in modern drug discovery efforts.